Cas no 1341420-42-5 ((3-Aminopyrrolidin-1-yl)-(1H-1,2,4-triazol-5-yl)methanone)

• Product Name: (3-Aminopyrrolidin-1-yl)-(1H-1,2,4-triazol-5-yl)methanone
• CAS No: 1341420-42-5
• MF: C₇H₁₁N₅O
• MW: 181.195140123367
• CID: 2111082
• Update Time: 2023-08-04

(3-Aminopyrrolidin-1-yl)-(1H-1,2,4-triazol-5-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-amino-1-pyrrolidinyl)-1H-1,2,4-triazol-5-ylMethanone
• (3-Aminopyrrolidin-1-yl)-(1H-1,2,4-triazol-5-yl)methanone

• Inchi： 1S/C7H11N5O/c8-5-1-2-12(3-5)7(13)6-9-4-10-11-6/h4-5H,1-3,8H2,(H,9,10,11)
• InChI Key： JFVDXWRDAYWIMI-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=NN1)N1CCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Topological Polar Surface Area: 87.9